1-phenethyl-1H-benzo[d]imidazol-2(3H)-one

• IUPAC Name: 3-(2-phenylethyl)-1H-benzimidazol-2-one
• InChI: InChI=1S/C15H14N2O/c18-15-16-13-8-4-5-9-14(13)17(15)11-10-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,16,18)
• InChI Key: PBAGJXUKLXPDRX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCN2C3=CC=CC=C3NC2=O
• Molecular Formula: C15H14N2O
• Molecular Weight: 238.28 g/mol

Description

Synthesis Analysis

The synthesis of benzimidazole derivatives often involves the formation of C-N bonds via an aromatic aldehyde and o-phenylenediamine. In the presence of N,N-dimethylformamide/sulfur, a benzimidazole derivative can be obtained.

Molecular Structure Analysis

Benzimidazole derivatives have been found to bind to DNA via an intercalative and groove binding mode. The binding constants and energies obtained experimentally and through molecular docking indicate a binding preference of benzimidazole derivatives with the minor groove of DNA.

Chemical Reactions Analysis

Benzimidazole derivatives have been found to inhibit microtubule assembly formation in DU-145. They have also been found to inhibit α-glucosidase.

Physical And Chemical Properties Analysis

Benzimidazole derivatives have been found to have good binding propensity to fish sperm DNA (FS-DNA), as evident from the high binding constants.

Scientific Research Applications

Pharmaceuticals and Medicinal Chemistry

1-phenethyl-1H-benzo[d]imidazol-2(3H)-one exhibits promising pharmacological properties. Researchers have explored its potential as a scaffold for drug development. Key applications include:

• .

Mechanism of Action

Benzimidazole derivatives have been found to inhibit α-glucosidase. They bind to DNA via an intercalative and groove binding mode.

Future Directions

Benzimidazole derivatives have the potential to be further studied as new anti-diabetic agents. They have also shown promising activity against all bacterial strains and fungi.